Cas no 1695317-72-6 (6-azido-3-bromo-2-methylpyridine)

• Product Name: 6-azido-3-bromo-2-methylpyridine
• CAS No: 1695317-72-6
• MF: C₆H₅BrN₄
• MW: 213.034699201584
• MDL: MFCD33530427
• CID: 5245642
• Update Time: 2025-10-20

6-azido-3-bromo-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-Azido-3-bromo-2-methylpyridine (ACI)
• Pyridine, 6-azido-3-bromo-2-methyl- (ACI)
• 6-azido-3-bromo-2-methylpyridine

• MDL： MFCD33530427
• Inchi： 1S/C6H5BrN4/c1-4-5(7)2-3-6(9-4)10-11-8/h2-3H,1H3
• InChI Key： CBZCUNRQLFVMDU-UHFFFAOYSA-N
• SMILES： [N-]=[N+]=NC1C=CC(Br)=C(C)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 6-azido-3-bromo-2-methylpyridine

Introduction to 6-azido-3-bromo-2-methylpyridine (CAS No. 1695317-72-6) and Its Emerging Applications in Chemical Biology

6-azido-3-bromo-2-methylpyridine (CAS No. 1695317-72-6) is a versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and reactivity. This compound, characterized by the presence of both azido and bromo substituents on a pyridine backbone, serves as a valuable intermediate in the synthesis of biologically active molecules. The combination of these functional groups makes it an attractive scaffold for further derivatization, enabling the development of novel compounds with potential therapeutic applications.

The azido group (–N₃) is particularly noteworthy for its reactivity in various coupling reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is a cornerstone of modern click chemistry. This reaction allows for the rapid and efficient construction of complex molecular architectures, making 6-azido-3-bromo-2-methylpyridine a preferred building block for drug discovery initiatives. Additionally, the bromo substituent (–Br) provides a handle for further functionalization via cross-coupling reactions, including Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings, thereby expanding the compound’s utility in medicinal chemistry.

In recent years, there has been a surge in research focusing on the development of small-molecule modulators targeting post-translational modifications (PTMs), which play critical roles in cellular signaling and disease mechanisms. The pyridine core of 6-azido-3-bromo-2-methylpyridine mimics natural product scaffolds and has been explored in the design of inhibitors targeting protein kinases and phosphatases. For instance, derivatives of this compound have been investigated for their ability to modulate tyrosine kinase activity, which is implicated in cancer progression and inflammatory diseases.

Moreover, the 6-azido group has been leveraged in the development of probes for imaging and tracking biological processes. Azido-containing compounds can be selectively modified via click chemistry to incorporate fluorophores or other reporter groups, enabling real-time visualization of molecular interactions in living cells. This capability has opened new avenues in structural biology and drug discovery pipelines.

Recent advances in computational chemistry have further enhanced the utility of 6-azido-3-bromo-2-methylpyridine as a scaffold for drug design. Molecular docking studies have identified its potential as a lead compound for inhibiting enzymes involved in metabolic pathways associated with neurodegenerative disorders. The structural flexibility provided by the pyridine ring and the presence of electron-withdrawing groups facilitate optimal binding to target proteins, making this compound a promising candidate for further optimization.

The bromo group also plays a pivotal role in generating libraries of diverse analogs through combinatorial chemistry approaches. By employing iterative bromination and azidation strategies, researchers can rapidly explore chemical space and identify novel bioactive entities. Such libraries are instrumental in high-throughput screening campaigns aimed at discovering next-generation therapeutics.

Another exciting application lies in the field of materials science, where 6-azido-3-bromo-2-methylpyridine has been utilized to synthesize functional polymers and coatings. The click chemistry compatibility of the azido moiety allows for the incorporation of various functional units into polymer backbones, leading to materials with tailored properties such as biodegradability or conductivity.

The synthesis of 6-azido-3-bromo-2-methylpyridine itself is an elegant example of modern synthetic organic chemistry. It typically involves multi-step sequences starting from commercially available precursors like 2-methylpyridine derivatives. The regioselective introduction of bromo and azido groups requires careful optimization to ensure high yields and purity, which are critical for downstream applications.

In conclusion, 6-azido-3-bromo-2-methylpyridine (CAS No. 1695317-72-6) represents a cornerstone compound in synthetic chemistry with broad implications across multiple disciplines. Its unique reactivity profile and structural versatility make it an indispensable tool for researchers aiming to develop innovative therapeutics, probes, and materials. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play an increasingly pivotal role in advancing scientific discovery.